3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorophenethyl)benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C18H17FN2O4S/c19-15-6-4-13(5-7-15)8-10-20-18(23)14-2-1-3-16(12-14)21-17(22)9-11-26(21,24)25/h1-7,12H,8-11H2,(H,20,23)
• InChI Key: XORQOGGUGFNIDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O4S
• Molecular Weight: 376.4 g/mol

Description

3-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-fluorophenethyl)benzamide, also known as FGIN-1-27, is a synthetic compound that has gained significant attention in the field of neuroscience research due to its potential therapeutic applications. FGIN-1-27 is a selective agonist for the metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays an important role in regulating synaptic plasticity, learning, and memory.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• A study focused on synthesizing fluoro-substituted sulphonamide benzothiazole derivatives, which included thiazole compounds for antimicrobial screening. These compounds, due to their structural features, might possess significant pharmacological potentials, including antimicrobial activities (Jagtap et al., 2010).

Antihyperglycemic Agents

• Research on 3-substituted benzylthiazolidine-2,4-diones revealed their potential as structurally novel antihyperglycemic agents, highlighting the diverse therapeutic applications of thiazolidine derivatives (Nomura et al., 1999).

Fluorescent Probes and Sensing Applications

• The development of benzothiazole and benzoxazole analogs for fluorescent probes sensing pH and metal cations illustrates the application of these compounds in chemical sensing and imaging. Such compounds are designed to respond to environmental changes, making them useful in biochemical and medical research (Tanaka et al., 2001).

Polymer Material Development

• New aromatic polyamides with pendent acetoxybenzamide groups and their use in creating thin films were explored. These materials exhibit good thermal stability and fluorescence, indicating their potential in material science and engineering applications (Sava et al., 2003).

Anticancer and Antiproliferative Agents

• A study on novel amidino substituted benzimidazole and benzothiazole benzo[b]thieno-2-carboxamides explored their strong antiproliferative and DNA-binding properties, suggesting their potential as anticancer agents. This highlights the therapeutic significance of benzothiazole derivatives in oncology (Cindrić et al., 2017).

Antimicrobial and Antifungal Agents

• Research into novel thiazolidinone and pyrazole derivatives based on a tetrahydrobenzothiophene moiety for antimicrobial activities underscores the potential of thiazolidinone compounds in developing new antimicrobial agents (Gouda et al., 2010).